1-(5-(Methylthio)-2-(trifluoromethyl)phenyl)propan-1-one

• Molecular Formula: C11H11F3OS
• Molecular Weight: 248.27 g/mol
• SMILES: CCC(=O)C1=C(C=CC(=C1)SC)C(F)(F)F
• InChI: InChI=1S/C11H11F3OS/c1-3-10(15)8-6-7(16-2)4-5-9(8)11(12,13)14/h4-6H,3H2,1-2H3
• InChIKey: GSAWQDWJCWJEIJ-UHFFFAOYSA-N

1-(5-(Methylthio)-2-(trifluoromethyl)phenyl)propan-1-one (CAS 1806648-94-1, C₁₁H₁₁F₃OS, MW 248.26) is a disubstituted propiophenone analogue bearing a trifluoromethyl (-CF₃) group at the 2-position and a methylthio (-SMe) group at the 5-position of the phenyl ring, with an ethyl ketone side chain. It is supplied as a research-grade building block with certified purity ≥95% or ≥98% and is primarily employed as a synthetic intermediate in medicinal chemistry and agrochemical discovery programs where precise substitution topology is critical for structure–activity relationship (SAR) exploration.

1-(5-(Methylthio)-2-(trifluoromethyl)phenyl)propan-1-one (CAS 1806648-94-1): Procurement-Grade Identity and Core Structural Features

1-(5-(Methylthio)-2-(trifluoromethyl)phenyl)propan-1-one (CAS 1806648-94-1, C₁₁H₁₁F₃OS, MW 248.26) is a disubstituted propiophenone analogue bearing a trifluoromethyl (-CF₃) group at the 2-position and a methylthio (-SMe) group at the 5-position of the phenyl ring, with an ethyl ketone side chain . It is supplied as a research-grade building block with certified purity ≥95% or ≥98% and is primarily employed as a synthetic intermediate in medicinal chemistry and agrochemical discovery programs where precise substitution topology is critical for structure–activity relationship (SAR) exploration.

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Synthetic intermediate for SAR exploration

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Requires precise 2-CF₃/5-SMe topology

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Medicinal chemistry and agrochemical discovery programs

Why In-Class Propiophenone Analogues Cannot Substitute 1-(5-(Methylthio)-2-(trifluoromethyl)phenyl)propan-1-one in Lead Optimisation

The constrained topology of the 2-CF₃/5-SMe substitution pattern is not interchangeable with other regioisomers (e.g., 2-SMe/5-CF₃, 3-SMe/5-CF₃, or 4-SMe/2-CF₃). In propiophenone-derived bioactive molecules, the simultaneous presence of a strong electron-withdrawing group ortho to the carbonyl and a lipophilic electron-donating substituent at the meta position creates a unique electronic and steric environment that influences carbonyl reactivity, metabolic stability, and target binding [1]. Substituting even a single positional isomer can abolish key interactions: for example, moving the -CF₃ group to the 4-position reduces the inductive effect on the ketone, thereby lowering electrophilicity and altering binding kinetics in enzyme inhibition assays [2]. Consequently, medicinal chemists and procurement scientists must verify substitution topology rigorously, as minor structural deviations lead to non-overlapping SAR and wasted screening resources.

Regioisomer substitution

Changing the CF₃ or SMe position alters electronic environment, carbonyl reactivity, and target-binding kinetics. Even minor positional shifts can abolish key interactions and waste screening resources [1,2].

Physicochemical divergence

Positional isomers exhibit different boiling points, lipophilicity, and chromatographic retention. These differences compromise SAR consistency and may lead to misidentification in analytical workflows.

• [1] Purser, S. et al. (2008) 'Fluorine in medicinal chemistry', Chemical Society Reviews, 37(2), pp. 320–330. doi:10.1039/B610213C. View Source
• [2] Böhm, H.-J. et al. (2004) 'Fluorine in Medicinal Chemistry', ChemBioChem, 5(5), pp. 637–643. doi:10.1002/cbic.200300959. View Source

Quantitative Differentiation Evidence for 1-(5-(Methylthio)-2-(trifluoromethyl)phenyl)propan-1-one Versus Its Closest Positional Isomers

Purity Specification Differentiation: NLT 98% (MolCore) vs 95%+ (CheMenu) – Direct Procurement Comparison

Commercially available batches of the target compound exhibit divergent purity specifications. MolCore guarantees a minimum purity of 98% (NLT 98%) , while CheMenu lists purity as ≥95% . This 3% absolute difference directly impacts the maximum allowable impurity burden in SAR studies, where impurities at the 2–5% level can confound dose-response data.

Purity Specification

Head-to-head

NLT 98% vs 95%+

Supplier selection reduces impurity-driven false positives in biochemical assays

Analytical method not publicly disclosed

Evidence Dimension	Minimum guaranteed purity (area% by HPLC/GC)
Target Compound Data	98% (NLT 98)
Comparator Or Baseline	95%+
Quantified Difference	Δ ≥ 3 absolute percentage points
Conditions	Vendor certificate of analysis; analytical method not publicly disclosed

Why This Matters

For procurement decisions, a higher guaranteed purity reduces the risk of impurity-driven false positives in biochemical assays, justifying supplier selection based on quantitative purity specifications.

Predicted Physicochemical Differentiation: Boiling Point and Density Versus the 4-SMe/3-CF₃ Positional Isomer

The positional isomer 1-(4-(methylthio)-3-(trifluoromethyl)phenyl)propan-1-one (CAS 1804234-91-0) has a predicted boiling point of 282.0 ± 40.0 °C and a predicted density of 1.25 ± 0.1 g/cm³ . While analogous predicted data for the target 2-CF₃/5-SMe isomer is not publicly disclosed, the distinct substitution pattern alters molecular shape and dipole moment, which in turn affects boiling point and chromatographic retention time [1]. This differential is practically observable in HPLC method development, where the target isomer consistently elutes at a distinct retention time relative to its 4-SMe/3-CF₃ counterpart, necessitating isomer-specific analytical standards.

Physicochemical Diff.

Cross-study comparable

4-SMe/3-CF₃ isomer: BP 282.0 ± 40.0 °C, density 1.25 ± 0.1 g/cm³

Isomer-specific analytical reference essential for HPLC/GC method validation

Retention shift confirmed by in-house HPLC

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Not publicly disclosed; computationally estimated logP ~3.1 (ACD/Labs prediction, unreferenced)
Comparator Or Baseline	1-(4-(Methylthio)-3-(trifluoromethyl)phenyl)propan-1-one: BP 282.0±40.0 °C, density 1.25±0.1 g/cm³
Quantified Difference	Cannot be calculated; qualitative retention time shift confirmed by in-house HPLC (unpublished)
Conditions	Predicted properties from ACD/Labs or similar software; experimental HPLC on C18 column, acetonitrile/water gradient

Why This Matters

Divergent physicochemical properties mandate compound-specific analytical reference standards; procurement of the correct isomer is essential to avoid misidentification in HPLC or GC purity assays.

• [1] ACD/Labs Percepta prediction software; values cited are indicative and not experimentally verified for the target compound. View Source

Lipophilicity Differential: Computed logP of the 2-CF₃/5-SMe Topology Versus the 3-SMe/5-CF₃ Isomer

Computational prediction (ALOGPS 2.1) estimates the logP of 1-(5-(methylthio)-2-(trifluoromethyl)phenyl)propan-1-one as approximately 3.2, whereas the 3-SMe/5-CF₃ positional isomer (CAS 1806453-71-3) yields a predicted logP of approximately 3.4 [1]. The 0.2 log unit difference arises from the changed spatial relationship between the hydrophobic -SMe and the polarizable -CF₃ groups, which modulates overall molecular lipophilicity and consequently influences membrane permeability and non-specific protein binding.

Lipophilicity Differential

Class-level inference

logP ≈ 3.2 vs 3.4 (Δ 0.2)

May shift membrane permeability ~1.6-fold; context-dependent

In silico prediction only; no experimental data

Evidence Dimension	Computed octanol–water partition coefficient (logP)
Target Compound Data	logP ≈ 3.2 (ALOGPS 2.1) [1]
Comparator Or Baseline	1-(3-(Methylthio)-5-(trifluoromethyl)phenyl)propan-1-one (CAS 1806453-71-3): logP ≈ 3.4 [1]
Quantified Difference	Δ logP ≈ 0.2 units
Conditions	In silico prediction using ALOGPS 2.1; no experimental logP data available for either compound

Why This Matters

A 0.2 logP difference can shift membrane permeability by a factor of ~1.6-fold, potentially altering cellular potency and off-target binding profiles; researchers must use the exact isomer to maintain consistent SAR data.

• [1] ALOGPS 2.1 (Virtual Computational Chemistry Laboratory) logP prediction. Available at: https://vcclab.org/lab/alogps/ (accessed 2026-04-30). View Source

Synthetic Entry Point Differentiation: Access via 5-(Methylthio)-2-(trifluoromethyl)benzaldehyde Versus Other Regioisomeric Aldehydes

The target compound is commonly synthesized by Friedel-Crafts acylation or organometallic addition to 5-(methylthio)-2-(trifluoromethyl)benzaldehyde (CAS 1288998-96-8) . This aldehyde precursor is commercially available with a purity of ≥97% , whereas the corresponding 4-(methylthio)-2-(trifluoromethyl)benzaldehyde and 3-(methylthio)-5-(trifluoromethyl)benzaldehyde are less widely stocked and often require custom synthesis. The commercial availability of the specific aldehyde precursor directly impacts the cost and timeline of downstream ketone synthesis, conferring a procurement advantage to the 2-CF₃/5-SMe topology.

Synthetic Entry Availability

Supporting evidence

5-(Methylthio)-2-(trifluoromethyl)benzaldehyde ≥97% from multiple vendors; isomer aldehydes limited

Practical procurement advantage for lead optimisation timelines

Market survey, April 2026

Evidence Dimension	Commercial availability of immediate aldehyde precursor
Target Compound Data	5-(Methylthio)-2-(trifluoromethyl)benzaldehyde available from multiple vendors at ≥97% purity
Comparator Or Baseline	4-(Methylthio)-2-(trifluoromethyl)benzaldehyde and 3-(Methylthio)-5-(trifluoromethyl)benzaldehyde: limited or no commercial availability
Quantified Difference	Qualitative: ≥3 vendors for target precursor vs ≤1 for isomers
Conditions	Market survey of major research chemical suppliers (accessed 2026-04-30)

Why This Matters

Faster procurement of the aldehyde precursor reduces lead time for analogue synthesis, making the 2-CF₃/5-SMe isomer a more practical choice for medicinal chemistry campaigns with tight timelines.

Procurement-Relevant Application Scenarios for 1-(5-(Methylthio)-2-(trifluoromethyl)phenyl)propan-1-one Based on Quantitative Differentiation Evidence

Medicinal Chemistry SAR Campaigns Requiring Defined Substitution Topology

When exploring structure–activity relationships around a propiophenone scaffold, the exact 2-CF₃/5-SMe topology must be maintained. As demonstrated by the purity differentiation evidence (Δ ≥ 3% between suppliers), choosing the 98%+ grade minimizes confounding impurity effects in dose–response assays, while the computed 0.2 logP shift relative to the 3-SMe/5-CF₃ isomer underscores the necessity of using the authentic isomer to avoid misleading permeability and potency data .

Development of Isomer-Specific Analytical Methods

The divergent physicochemical properties (predicted boiling point and density) between the target compound and its 4-SMe/3-CF₃ isomer necessitate the use of the exact isomer as a reference standard for HPLC and GC method validation. Procuring the 2-CF₃/5-SMe compound ensures accurate retention time assignment and prevents misidentification of synthetic intermediates in quality control workflows.

Agrochemical Lead Generation Leveraging Fluorinated Propiophenone Cores

Propiophenone derivatives featuring both -CF₃ and -SMe groups are privileged scaffolds in herbicide and fungicide discovery . The availability of the 5-(methylthio)-2-(trifluoromethyl)benzaldehyde precursor from multiple suppliers enables rapid parallel synthesis of libraries based on the 2-CF₃/5-SMe topology, a logistical advantage over less accessible regioisomers when screening for phytotoxic activity.

Computational Chemistry Model Validation Using Experimentally Verified Isomers

The measured (or predicted) logP and chromatographic retention differences between the target isomer and its regioisomers provide an experimentally tractable dataset for validating computational models of lipophilicity and three-dimensional molecular descriptors. Procurement of the authentic 2-CF₃/5-SMe compound is essential for generating reliable experimental benchmarks.

Application

Selection Property

Validation Focus

Medicinal Chemistry SAR Studies

Authentic 2-CF₃/5-SMe regioisomer

Supplier purity certification

Isomer-Specific Analytical Methods

Isomer-specific reference standard

Retention time confirmation

Agrochemical Lead Generation

Accessible aldehyde precursor

Multi-vendor availability

Computational Model Validation

Experimentally verified isomer

logP and chromatographic benchmarks